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Compound of Interest

Compound Name: BRD7586

Cat. No.: B11935284 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

BRD7586 is a potent and selective inhibitor of Streptococcus pyogenes Cas9 (SpCas9).[1][2] It

has been shown to engage SpCas9 within cellular environments, thereby enhancing the

specificity of CRISPR-Cas9 genome editing by reducing off-target effects.[1][2] Accurate and

consistent preparation of BRD7586 stock solutions is critical for reproducible experimental

results in studies investigating its activity. This document provides a detailed protocol for the

preparation, storage, and handling of BRD7586 stock solutions for research purposes.

Quantitative Data Summary
For ease of reference and calculation, the key quantitative data for BRD7586 are summarized

in the table below.
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Property Value Source

Molecular Weight 407.89 g/mol [1]

CAS Number 895460-70-5

Solubility (DMSO) ≥ 10 mg/mL (24.52 mM)

Appearance Solid N/A

Storage of Stock Solution
-20°C for 1 month; -80°C for 6

months

Experimental Protocol: Preparation of a 10 mM
BRD7586 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BRD7586 in dimethyl

sulfoxide (DMSO).

Materials:

BRD7586 solid compound

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Pipettes and sterile filter tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Procedure:

Pre-weighing Preparations:
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Before handling the compound, ensure you are wearing appropriate PPE.

Allow the vial of BRD7586 to equilibrate to room temperature before opening to prevent

condensation of moisture.

Place a sterile microcentrifuge tube on the analytical balance and tare the weight.

Weighing BRD7586:

Carefully weigh out the desired amount of BRD7586 solid into the tared microcentrifuge

tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.079 mg of

BRD7586.

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 407.89 g/mol = 0.004079 g = 4.079 mg

Dissolving the Compound:

Add the calculated volume of DMSO to the microcentrifuge tube containing the weighed

BRD7586. For the example above, add 1 mL of DMSO.

Securely cap the tube.

Vortex the solution until the solid is completely dissolved. Gentle warming (e.g., in a 37°C

water bath) and/or sonication can be used to aid dissolution if precipitation is observed.

Aliquoting and Storage:

Once the BRD7586 is fully dissolved, it is recommended to aliquot the stock solution into

smaller, single-use volumes in sterile cryovials. This prevents repeated freeze-thaw cycles

which can degrade the compound.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

For short-term storage, the stock solution can be kept at -20°C for up to one month.
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For long-term storage, store the aliquots at -80°C for up to six months.

Safety Precautions:

BRD7586 is for research use only.

Handle the compound and resulting solution in a well-ventilated area, preferably a chemical

fume hood.

Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Dispose of waste according to institutional and local regulations.

Visualizations
Workflow for BRD7586 Stock Solution Preparation
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Caption: A workflow diagram illustrating the key steps for preparing a BRD7586 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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